Cas no 51498-24-9 (Sodium alpha-methyldibenzofuran-2-acetate)

Sodium alpha-methyldibenzofuran-2-acetate structure
51498-24-9 structure
Product Name:Sodium alpha-methyldibenzofuran-2-acetate
CAS No:51498-24-9
MF:C15H11NaO3
MW:262.235815286636
CID:386567
PubChem ID:44152633
Update Time:2025-04-19

Sodium alpha-methyldibenzofuran-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Sodium alpha-methyldibenzofuran-2-acetate
    • sodium .alpha.-methyldibenzofuran-2-acetate
    • sodium,2-dibenzofuran-2-ylpropanoate
    • EINECS 257-242-7
    • 51498-24-9
    • NS00058010
    • Sodium 2-(dibenzo[b,d]furan-2-yl)propanoate
    • DTXSID60965828
    • Inchi: 1S/C15H12O3.Na/c1-9(15(16)17)10-6-7-14-12(8-10)11-4-2-3-5-13(11)18-14;/h2-9H,1H3,(H,16,17);/q;+1/p-1
    • InChI Key: CJALJUTTZPATDN-UHFFFAOYSA-M
    • SMILES: [Na+].O1C2C=CC=CC=2C2C=C(C=CC1=2)C(C(=O)[O-])C

Computed Properties

  • Exact Mass: 262.06058849g/mol
  • Monoisotopic Mass: 262.06058849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.3Ų
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